1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)ethanone
Overview
Description
This compound is a colorless to yellow liquid or semi-solid . It is also known as (4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, similar compounds have been used in borylation reactions .Physical And Chemical Properties Analysis
This compound is a colorless to yellow liquid or semi-solid . It has a boiling point of 43 °C/50 mmHg . The density is 0.882 g/mL at 25 °C .Scientific Research Applications
Synthesis and Structural Analysis
- The compound has been involved in the synthesis of boric acid ester intermediates with benzene rings, achieved through a three-step substitution reaction. The structures of these intermediates were confirmed by various spectroscopic methods (FTIR, NMR, mass spectrometry) and X-ray diffraction, indicating the precision in molecular design and synthesis capabilities. Density Functional Theory (DFT) was employed to further analyze the molecular structures and properties, including molecular electrostatic potential and frontier molecular orbitals, revealing significant physicochemical characteristics of the compounds (Huang et al., 2021).
Catalytic Applications
- The catalytic enantioselective borane reduction of benzyl oximes to prepare specific amine hydrochlorides showcases a pivotal application in synthesizing biologically relevant molecules. This process demonstrates the use of the compound in asymmetric synthesis, an essential technique in pharmaceutical chemistry for generating chiral molecules (Huang, Ortiz-Marciales, & Hughes, 2011).
Metal Complex Formation and Reactivity
- Research has extended into the formation of iron and cobalt complexes with ligands derived from the compound. These complexes have been characterized and analyzed for their catalytic behavior towards ethylene, showing potential in polymer synthesis and industrial applications. The ability to form such complexes highlights the compound's utility in organometallic chemistry and catalysis (Sun et al., 2007).
Antimicrobial Activity
- Derivatives of the compound have been synthesized and evaluated for antimicrobial activity, indicating its relevance in developing new therapeutic agents. The synthesis and biological evaluation of such compounds contribute to medicinal chemistry, especially in discovering new antimicrobial and antifungal agents (Salimon, Salih, & Hussien, 2011).
Antiviral and Antiallergy Research
- Additionally, research into the synthesis of heterocyclic compounds containing the pyridine unit from the compound has shown potential in antiviral and antiallergy activity. This demonstrates the compound's utility in the design and synthesis of biologically active molecules, contributing to the development of new drugs and therapeutic agents (Attaby et al., 2006).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures are often used in organic synthesis as reagents and catalysts .
Mode of Action
Similar compounds are known to undergo borylation at the benzylic c-h bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate .
Biochemical Pathways
Similar compounds are known to participate in the suzuki-miyaura cross-coupling reaction, a type of chemical reaction where a carbon-carbon bond is formed from a metal-boron compound and a halide .
Result of Action
Similar compounds are often used in organic synthesis, suggesting that they may have significant effects on molecular structures .
Action Environment
The action of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)ethanone can be influenced by various environmental factors. For instance, it is known that similar compounds are stable under normal conditions but may hydrolyze in a humid environment . Furthermore, the reaction efficiency of similar compounds can be influenced by the presence of a catalyst, such as palladium .
Biochemical Analysis
Biochemical Properties
It is known that this compound can participate in various biochemical reactions
Molecular Mechanism
It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BNO3/c1-9(16)11-8-10(6-7-15-11)14-17-12(2,3)13(4,5)18-14/h6-8H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYRIBTLLHRHBGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=NC=C2)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20670305 | |
Record name | 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20670305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
741709-58-0 | |
Record name | 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20670305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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